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Introduction

Europium Sulfide (EuS) is a ferromagnetic semiconductor with promising applications in
spintronics and quantum computing. A critical parameter governing its magnetic behavior is the
Curie temperature (T_c), the temperature at which the material transitions from a ferromagnetic
to a paramagnetic state. For thin films, the T_c can be significantly influenced by various
factors including film thickness, substrate-induced strain, and doping.[1][2][3] This application
note provides detailed protocols for measuring the Curie temperature of EuS thin films using
three common experimental techniques: Superconducting Quantum Interference Device
(SQUID) magnetometry, Magneto-Optic Kerr Effect (MOKE) magnetometry, and the Anomalous
Hall Effect (AHE).

Physical Principle: The Ferromagnetic-
Paramagnetic Phase Transition

The transition from a ferromagnetic to a paramagnetic state at the Curie temperature is a
second-order phase transition.[4] Below T_c, the magnetic moments of the Eu?* ions are
spontaneously ordered, resulting in a net magnetization. As the temperature increases, thermal
fluctuations disrupt this long-range order. At and above T_c, the thermal energy overcomes the
exchange interactions, leading to a random orientation of the magnetic moments and zero net
magnetization in the absence of an external magnetic field.[1]
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Caption: Ferromagnetic to Paramagnetic Phase Transition.

Experimental Techniques and Protocols

A comprehensive characterization of the Curie temperature of EuS thin films involves multiple
experimental techniques. The general workflow for characterizing these magnetic thin films is

outlined below.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b077022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

EuS Thin Film Deposition

Structural & Morphological
Characterization (XRD, AFM)

Magnetic Property Measurement

SQUID Magnetometry

Anomalous Hall Effect

MOKE Magnetometry

Data Analysis to
Determine Tc

Application Note
Generation

Click to download full resolution via product page

Caption: Experimental Workflow for Thin Film Characterization.

SQUID Magnetometry

SQUID magnetometry is a highly sensitive technique for measuring the magnetic moment of a
sample. By measuring the temperature dependence of the magnetization, the Curie
temperature can be accurately determined.[5]

Protocol:

e Sample Preparation:
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o Cut the EuS thin film sample to a suitable size (e.g., 3x3 mm3).

o Mount the sample in a sample holder, such as a gelatin capsule or a straw, ensuring it is
securely fixed. The orientation of the film with respect to the applied magnetic field (in-
plane or out-of-plane) should be noted.

o Zero-Field-Cooled (ZFC) Measurement:

o Cool the sample from room temperature to a low temperature (e.g., 2 K) in the absence of
an external magnetic field.

o At the lowest temperature, apply a small constant magnetic field (e.g., 100 Oe).

o Measure the magnetic moment as the sample is warmed up to a temperature well above
the expected T_c.[6][7]

e Field-Cooled (FC) Measurement:

o Cool the sample from above the T_c to a low temperature (e.g., 2 K) while applying the
same constant magnetic field used in the ZFC measurement.

o Measure the magnetic moment as the sample is warmed up.[6][7]
o Data Analysis to Determine T_c:

o Plot the magnetization (M) as a function of temperature (T) for both ZFC and FC
measurements.

o The Curie temperature is often identified as the temperature at which the magnetization in
the ZFC curve shows a sharp decrease.

o A more precise determination can be made by plotting the derivative of the magnetization
with respect to temperature (dM/dT). The T_c corresponds to the minimum in the dM/dT
versus T plot.[8]

o Alternatively, for a second-order phase transition, plotting M2 versus T and extrapolating
the linear portion of the curve to M2 = 0 gives an estimate of T_c.[8]
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Magneto-Optic Kerr Effect (MOKE) Magnetometry

MOKE is a surface-sensitive optical technique that measures the change in polarization of light
upon reflection from a magnetic material.[9] This change is proportional to the magnetization of
the material.

Protocol:
o MOKE Setup and Alignment:

o The basic MOKE setup includes a laser source, a polarizer, the sample mounted in a
cryostat with optical access, an analyzer, and a photodetector.[10]

o The setup can be configured for polar, longitudinal, or transverse MOKE, depending on
the orientation of the magnetic field and the plane of incidence of the light relative to the
sample surface.[9]

o Align the optical components to maximize the signal-to-noise ratio.

o Temperature-Dependent Measurement:

o

Mount the EuS thin film sample in a cryostat that allows for temperature control.

[¢]

Apply a magnetic field to saturate the sample's magnetization.

o

Measure the Kerr rotation or ellipticity as a function of temperature as the sample is slowly
warmed through the expected Curie temperature.

o

The Kerr signal will decrease as the temperature approaches T_c and vanish above it.
e Data Analysis to Determine T_c:

o Plot the normalized Kerr signal as a function of temperature.

o The Curie temperature is the temperature at which the Kerr signal extrapolates to zero.

o Similar to SQUID data analysis, taking the derivative of the Kerr signal with respect to
temperature can provide a more precise determination of T_c.
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Anomalous Hall Effect (AHE)

In ferromagnetic materials, the Hall resistance has an additional component, known as the
anomalous Hall resistance, which is proportional to the magnetization perpendicular to the
sample plane.[11] By measuring the temperature dependence of the anomalous Hall
resistance, the Curie temperature can be determined.

Protocol:
e Sample Preparation:

o Fabricate a Hall bar structure from the EusS thin film using photolithography and etching
techniques. This allows for precise measurement of the longitudinal and transverse
resistance.

e Transport Measurement:
o Mount the Hall bar sample in a cryostat with electrical contacts.

o Apply a constant current through the Hall bar and measure the transverse voltage as a
function of an out-of-plane magnetic field at various constant temperatures.

o The anomalous Hall resistance (R_AHE) is the value of the transverse resistance at zero
magnetic field, extrapolated from the high-field data.

e Data Analysis to Determine T_c:

o Plot the remanent anomalous Hall resistance (the value at zero field after saturation) as a
function of temperature.

o The Curie temperature is the temperature at which the remanent anomalous Hall
resistance vanishes.

o The temperature dependence of the anomalous Hall conductivity can also be analyzed to
determine the T_c.[12]

Data Presentation
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The following tables summarize the reported Curie temperatures for EuS thin films under
various conditions.

Table 1: Curie Temperature of EuS Thin Films with Varying Thickness

Curie Temperature

Thickness (nm) Substrate K) Reference
15 Si/SiO2 ~16.5 [13]
25 Si/SiO2 ~16.5 [13]
50 Si/SiO2 ~16.5 [13]

Table 2: Curie Temperature of Gd-doped EuS

Curie Temperature

Gd Doping (%) Host K Reference
0 Nanocrystals ~16.5 [3]

5.3 Nanocrystals 29.4 [3]

2 Thin Film 86.3+0.2 [14]

4.2 Thin Film on YAIOs up to ~125 [2]

Table 3: Curie Temperature of EuS in Heterostructures

Curie
Heterostructur EuS Thickness Enhancement
Temperature Reference
e (nm) of T_c
(K)
Co/EuSs Strong
. 4 > 50 [15]
Multilayer Enhancement
Fe/EuS Strong
. 4 > 50 [15]
Multilayer Enhancement
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Conclusion

The accurate measurement of the Curie temperature is crucial for the development and
application of EuS thin films in spintronic devices. This application note has provided detailed
protocols for three widely used techniques: SQUID magnetometry, MOKE magnetometry, and
the Anomalous Hall Effect. The choice of technique will depend on the specific research
question, sample properties, and available equipment. By following these protocols,
researchers can obtain reliable and reproducible measurements of the Curie temperature of
EusS thin films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077022#measuring-the-curie-temperature-of-eus-
thin-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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